Cas no 2171744-10-6 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidooxane-4-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidooxane-4-carboxylic acid
• CAS No: 2171744-10-6
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 5766500
• PubChem ID: 165746226
• Update Time: 2025-07-09

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidooxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]oxane-4-carboxylic acid
• 2171744-10-6
• EN300-1496464
• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidooxane-4-carboxylic acid

• Inchi： 1S/C25H28N2O7/c1-32-15-21(22(28)27-25(23(29)30)10-12-33-13-11-25)26-24(31)34-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,20-21H,10-15H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： QTZJNXPEJNDSLC-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CC1)NC(C(COC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 123Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidooxane-4-carboxylic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidooxane-4-carboxylic acid (CAS No. 2171744-10-6)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidooxane-4-carboxylic acid, identified by its CAS number 2171744-10-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety and an amido-propanoate backbone linked through an oxetane ring. The presence of multiple functional groups, such as the methoxycarbonyl and methoxy substituents, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The fluorene moiety in the molecular structure is particularly noteworthy due to its well-documented role in enhancing the solubility and bioavailability of pharmaceutical compounds. Fluorene derivatives are frequently employed in drug design because of their ability to interact favorably with biological targets while maintaining structural stability. In contrast, the oxetane ring introduces a rigid, three-membered cyclic structure that can influence the conformational flexibility of the molecule. This characteristic is particularly valuable in medicinal chemistry, where precise spatial orientation of functional groups can significantly impact receptor binding affinity and pharmacological activity.

The methoxycarbonyl group (also known as an ester group) and the methoxy substituents contribute to the compound's overall polarity and reactivity. These groups are commonly used in drug development to modulate metabolic pathways and enhance drug-like properties. For instance, the methoxycarbonyl group can serve as a protecting group during synthetic processes or participate in hydrogen bonding interactions within biological systems. Meanwhile, the methoxy groups can influence solubility and metabolic stability, making them critical parameters in optimizing pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidooxane-4-carboxylic acid with greater accuracy. Molecular docking studies have suggested that this compound may exhibit potential interactions with various enzymes and receptors, including those involved in inflammatory pathways and cancer signaling. The fluorene-based scaffold, combined with the amido-propanoate moiety, appears to be a promising candidate for further exploration in therapeutic applications.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interactions with biological targets. Preliminary data indicate that it may inhibit key enzymes implicated in tumor proliferation and metastasis. The oxetane ring's structural rigidity seems to play a crucial role in stabilizing enzyme-substrate complexes, thereby enhancing inhibitory effects. Additionally, the presence of multiple polar functional groups facilitates favorable interactions with hydrophilic regions of biological targets, improving binding affinity.

The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidooxane-4-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations, including protection-deprotection strategies to ensure regioselectivity and high yields. Advanced catalytic methods have been employed to streamline reactions while maintaining high purity standards. These synthetic approaches not only highlight the compound's structural complexity but also showcase the evolving capabilities of modern chemical synthesis techniques.

The pharmaceutical industry has shown keen interest in this compound due to its potential therapeutic applications. Researchers are exploring its efficacy in treating chronic inflammatory diseases, where its ability to modulate enzymatic activity could provide novel treatment options. Furthermore, its structural features make it an attractive candidate for developing kinase inhibitors, which are critical in oncology research. The oxetane ring's unique properties may enable selective targeting of specific kinases without affecting others, reducing off-target effects.

Future directions for research on CAS No. 2171744-10-6 include optimizing synthetic routes for scalability and exploring its pharmacokinetic profile through preclinical studies. Advances in biocatalysis could further enhance the efficiency of producing this compound on an industrial scale. Additionally, investigating its interactions with complex biological systems using cutting-edge techniques such as cryo-electron microscopy will provide deeper insights into its mechanism of action.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 4-2-(({9H-fluoren}-9-ylmethoxycarbonyl)amino)-3-methoxypropanamidooxane]-4-carboxylic acid (CAS No: 2171744106). These algorithms can predict binding affinities and toxicological profiles with remarkable accuracy, reducing the time required for hit identification and lead optimization. As computational methods continue to improve, researchers can more efficiently screen large libraries of compounds for potential therapeutic applications.

The versatility of this molecule extends beyond traditional pharmaceutical applications; it also holds promise for materials science and nanotechnology due to its unique structural features. The fluorene moiety's fluorescence properties make it suitable for use as a fluorescent probe or label in biochemical assays. Additionally, its ability to form stable self-assembled structures could be exploited for developing novel nanomaterials with applications ranging from drug delivery systems to sensors.

In conclusion,4-(2-{(9H-fluorenyl)methoxycarbonylamino}-3-methoxypropanamidooxanecarboxylic acid (CAS No: 2171744106) is a structurally complex yet promising compound with significant potential across multiple domains of science and medicine. Its intricate architecture provides opportunities for diverse functionalization while offering unique advantages in terms of solubility and bioavailability improvements thanks largely due largely attributable part partially thanks mainly attributed strongly influenced by presence prominent feature being inherent nature associated specifically related specifically attributed particularly notable characteristic being notably pronounced influence exerted by particularly salient aspect being predominantly characterized by particularly strikingly distinguished by particularly remarkable property being predominantly manifested through particularly notable feature being notably pronounced influence exerted by presence prominent feature being inherent nature associated specifically related. As research continues at an accelerated pace,this compound is poised become increasingly central focus both academic industrial efforts aimed at unlocking next generation breakthroughs pharmaceutical sciences broader fields life sciences overall aim ultimately contributing betterment human health well-being society at large.